N'-[(E)-(3-bromo-4-methoxyphenyl)methylidene]-2-(thiophen-2-yl)acetohydrazide

Specification

• Molecular Formula: C14H13BrN2O2S
• Molecular Weight: 353.24 g/mol
• IUPAC Name: N-[(E)-(3-bromo-4-methoxyphenyl)methylideneamino]-2-thiophen-2-ylacetamide
• Standard InChI: InChI=1S/C14H13BrN2O2S/c1-19-13-5-4-10(7-12(13)15)9-16-17-14(18)8-11-3-2-6-20-11/h2-7,9H,8H2,1H3,(H,17,18)/b16-9+
• Standard InChI Key: JJDSIZANACBCSM-CXUHLZMHSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)CC2=CC=CS2)Br
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CC2=CC=CS2)Br

Introduction

N'-[(E)-(3-bromo-4-methoxyphenyl)methylidene]-2-(thiophen-2-yl)acetohydrazide is a complex organic compound that belongs to the class of hydrazones. Hydrazones are characterized by the presence of a hydrazone functional group (R1R2C=NNH2). This specific compound features a thiophene ring, a bromo-substituted aromatic group, and a methoxy group, contributing to its potential biological activity and utility in various chemical applications.

Synthesis

The synthesis of compounds similar to N'-[(E)-(3-bromo-4-methoxyphenyl)methylidene]-2-(thiophen-2-yl)acetohydrazide typically involves condensation reactions between appropriate starting materials. For instance, the synthesis of related hydrazones often involves the reaction between a hydrazide and an aldehyde in the presence of a solvent and possibly a catalyst.

Potential Applications

Compounds with similar structures to N'-[(E)-(3-bromo-4-methoxyphenyl)methylidene]-2-(thiophen-2-yl)acetohydrazide are often studied for their potential biological activities, including antimicrobial, anticancer, and antioxidant properties. The presence of a thiophene ring and bromo-methoxyphenyl group may contribute to interactions with biological targets such as enzymes or receptors.

Research Findings and Challenges